Alginate and HM-pectin in sports-drink give rise to intra-gastric gelation in vivo
Food & Function Pub Date: 2019-11-22 DOI: 10.1039/C9FO01617A
Abstract
The addition of gelling polysaccharides to sport-drinks may provide improved tolerability of drinks with high concentration of digestible carbohydrates (CHO), otherwise known to increase the risk of gastro-intestinal complaints among athletes under prolonged exercise. The physico-chemical properties of a drink containing 14 wt% of digestible CHO (0.7 : 1 fructose and maltodextrin-ratio), 0.2 wt% of HM-pectin/alginate and 0.06 wt%. sodium chloride were examined under in vitro gastric conditions using rheology and large deformation testing. The in vivo gelling behaviour of the drink was studied using magnetic resonance imaging of subjects at rest together with blood glucose measurements. The in vivo results confirm gelation of the test drink, with no gel remaining in the stomach at 60 min and blood glucose values were similar to control. The physico-chemical characterisation of the acidified test drink confirms the formation of a weak gel through which low Mw CHO can diffuse.
Recommended Literature
- [1] An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems
- [2] An integrated microfluidic platform for sensitive and rapid detection of biological toxins†
- [3] An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†
- [4] An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†
- [5] An apparatus for determining small amounts of alchohol in sour milk and urine
- [6] An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†
- [7] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
- [8] An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†
- [9] Alternative synthesis of the anti-baldness compound RU58841†
- [10] An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†
Journal Name:Food & Function
research_products
-
CAS no.: 89640-58-4